Cas no 871096-08-1 (2-(3-Fluorobenzoyl)thiazole)

• Product Name: 2-(3-Fluorobenzoyl)thiazole
• CAS No: 871096-08-1
• MF: C₁₀H₆FNOS
• MW: 207.224144458771
• CID: 873034
• PubChem ID: 2758955
• Update Time: 2025-10-18

2-(3-Fluorobenzoyl)thiazole Chemical and Physical Properties

Names and Identifiers

• (3-Fluorophenyl)(1,3-thiazol-2-yl)methanone
• 2-(3-FLUOROBENZOYL)THIAZOLE
• 845781-31-9
• 2-(3-fluorobenzoyl)thiazole, AldrichCPR
• 871096-08-1
• (3-fluorophenyl)-(1,3-thiazol-2-yl)methanone
• 2-(3-FLUOROBENZOYL)-1,3-THIAZOLE
• (3-Fluorophenyl)(thiazol-2-yl)methanone
• 2-(3-Fluorobenzoyl)thiazole

• Inchi： 1S/C10H6FNOS/c11-8-3-1-2-7(6-8)9(13)10-12-4-5-14-10/h1-6H
• InChI Key： VYEBMBZNPBSCCN-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C(C1C=CC=C(C=1)F)=O

Computed Properties

• Exact Mass: 207.015
• Monoisotopic Mass: 207.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.2Ų

2-(3-Fluorobenzoyl)thiazole Security Information

• Hazard Category Code： 36/37/38-36
• Safety Instruction： 26-36/37/39

Additional information on 2-(3-Fluorobenzoyl)thiazole

Comprehensive Overview of 2-(3-Fluorobenzoyl)thiazole (CAS No. 871096-08-1): Properties, Applications, and Industry Insights

2-(3-Fluorobenzoyl)thiazole (CAS No. 871096-08-1) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a thiazole ring with a 3-fluorobenzoyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₁₀H₆FNO₂S, and precise molecular weight (223.22 g/mol) are critical for researchers optimizing drug candidates or crop protection agents.

In recent years, the demand for fluorinated compounds like 2-(3-Fluorobenzoyl)thiazole has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry. Searches for "fluorobenzoyl derivatives in drug discovery" or "thiazole-based agrochemicals" reflect industry interest, underscoring the compound's relevance in addressing challenges such as antibiotic resistance and sustainable agriculture.

The synthesis of CAS No. 871096-08-1 typically involves condensation reactions between 3-fluorobenzoic acid derivatives and thiazole precursors, followed by purification via chromatography. Analytical techniques like HPLC and NMR ensure high purity (>98%), a key concern for buyers seeking reliable batches for R&D. Discussions on platforms like ResearchGate often highlight questions such as "How to optimize yield for 2-(3-Fluorobenzoyl)thiazole?"—indicating practical hurdles in scaling production.

From an application standpoint, 2-(3-Fluorobenzoyl)thiazole serves as a scaffold for kinase inhibitors and antifungal agents, resonating with the rise of targeted cancer therapies and antifungal drug development. Its electron-withdrawing fluorine group enhances binding affinity to enzymatic pockets, a feature frequently explored in patents. Meanwhile, agrochemical innovators leverage its thiazole core to design next-generation pesticides with lower environmental persistence.

Regulatory and safety profiles of 871096-08-1 are also trending topics, particularly among manufacturers navigating REACH compliance or green chemistry principles. While not classified as hazardous under GHS, proper handling guidelines (e.g., PPE usage) are emphasized in SDS documents. This aligns with broader searches for "sustainable fluorochemical synthesis"—a niche where this compound’s potential is being reevaluated.

In summary, 2-(3-Fluorobenzoyl)thiazole (CAS No. 871096-08-1) exemplifies the intersection of innovation and practicality in specialty chemicals. Its dual utility in life sciences and agriculture, coupled with evolving synthetic methodologies, positions it as a compound of enduring interest. For researchers, staying updated on its patent landscape or derivatization techniques could unlock new opportunities in their respective fields.